Cas no 920979-06-2 (ethyl 5-(trifluoromethyl)-1H-pyrrolo[3,2-b]pyridine-2-carboxylate)

• Product name: ethyl 5-(trifluoromethyl)-1H-pyrrolo[3,2-b]pyridine-2-carboxylate
• CAS No: 920979-06-2
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• MDL: MFCD13196664
• CID: 746249
• PubChem ID: 66811603

ethyl 5-(trifluoromethyl)-1H-pyrrolo[3,2-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethylester
• ethyl 5-(trifluoromethyl)-1H-pyrrolo[3,2-b]pyridine-2-carboxylate
• 1h-pyrrolo[3,2-b]pyridine-2-carboxylic acid,5-(trifluoromethyl)-,ethyl ester
• ethyl 5-tri-fluoromethyl-1H-pyrrolo[3,2-b]pyridine-2-carboxylate
• ethyl5-(trifluoromethyl)-1H-pyrrolo[3,2-b]pyridine-2-carboxylate
• SCHEMBL831147
• 920979-06-2
• DTXSID301168636
• ethyl 5-trifluoromethylpyrrolo[3,2-b]pyridine-2-carboxylate
• ethyl 5-(trifluoromethyl)pyrrolo[3,2-b]pyridine-2-carboxylate

• MDL： MFCD13196664
• Inchi： InChI=1S/C11H9F3N2O2/c1-2-18-10(17)8-5-7-6(15-8)3-4-9(16-7)11(12,13)14/h3-5,15H,2H2,1H3
• InChI Key： GEICUQXGPMXJLV-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC2=C(N1)C=CC(=N2)C(F)(F)F

Computed Properties

• Exact Mass: 258.06161202g/mol
• Monoisotopic Mass: 258.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų